Cas no 332862-29-0 (3-{4-5-(2,3-dichlorophenyl)furan-2-carbothioylpiperazin-1-yl}propanenitrile)

• Product Name: 3-{4-5-(2,3-dichlorophenyl)furan-2-carbothioylpiperazin-1-yl}propanenitrile
• CAS No: 332862-29-0
• MF: C₁₈H₁₇Cl₂N₃OS
• MW: 394.318080663681
• CID: 5417396
• Update Time: 2025-11-07

3-{4-5-(2,3-dichlorophenyl)furan-2-carbothioylpiperazin-1-yl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[4-[5-(2,3-dichlorophenyl)furan-2-carbothioyl]piperazin-1-yl]propanenitrile
• 1-Piperazinepropanenitrile, 4-[[5-(2,3-dichlorophenyl)-2-furanyl]thioxomethyl]-
• 3-{4-5-(2,3-dichlorophenyl)furan-2-carbothioylpiperazin-1-yl}propanenitrile

• Inchi： 1S/C18H17Cl2N3OS/c19-14-4-1-3-13(17(14)20)15-5-6-16(24-15)18(25)23-11-9-22(10-12-23)8-2-7-21/h1,3-6H,2,8-12H2
• InChI Key： XJGASJNOFNLCDL-UHFFFAOYSA-N
• SMILES： N1(CCC#N)CCN(C(C2=CC=C(C3=CC=CC(Cl)=C3Cl)O2)=S)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-{4-5-(2,3-dichlorophenyl)furan-2-carbothioylpiperazin-1-yl}propanenitrile

3-{4-5-(2,3-Dichlorophenyl)furan-2-carbothioylpiperazin-1-yl}propanenitrile: A Comprehensive Overview

The compound 3-{4-5-(2,3-dichlorophenyl)furan-2-carbothioylpiperazin-1-yl}propanenitrile, with the CAS Registry Number 332862-29-0, represents a unique entity in the realm of organic chemistry. This compound is characterized by its complex structure, which combines elements of furan derivatives, piperazine moieties, and cyano functional groups. Its intricate architecture positions it as a potential candidate for various applications in the pharmaceutical and biotechnological industries.

Recent studies have highlighted the significance of such compounds in drug discovery, particularly due to their ability to modulate biological pathways with high specificity. The presence of 2,3-dichlorophenyl group attached to the furan ring introduces a degree of aromaticity and electronic richness, which can influence pharmacokinetic properties and bioavailability. This makes the compound an interesting subject for researchers exploring targeted drug delivery systems.

The carbothioylpiperazine core of the molecule is notable for its flexibility and ability to form hydrogen bonds, which are critical factors in determining molecular interactions within biological environments. These attributes suggest potential utility in enzyme inhibition or receptor modulation, areas that are actively explored in contemporary pharmacological research.

Emerging trends in medicinal chemistry emphasize the importance of sustainable synthesis routes and green chemistry principles. The development of efficient methods to synthesize 3-{4-5-(2,3-dichlorophenyl)furan-2-carbothioylpiperazin-1-yl}propanenitrile is therefore a critical area of investigation. Advances in catalytic asymmetric synthesis and palladium-catalyzed coupling reactions are expected to play pivotal roles in achieving this objective.

Furthermore, the cyano group in the compound's structure is known to enhance metabolite stability and enzymatic resistance, which are desirable traits for drugs intended for long-term therapeutic use. This functional group also contributes to the molecule's electrophilic nature, potentially enabling interactions with a diverse range of biomolecular targets.

Recent advancements in computational chemistry, such as quantum mechanics modeling and molecular docking studies, have provided valuable insights into the binding affinities of similar compounds. These methodologies are instrumental in predicting the bioisosteric effects and off-target interactions of 3-{4-5-(2,3-dichlorophenyl)furan-2-carbothioylpiperazin-1-yl}propanenitrile, thereby aiding in the design of more efficacious and safer drugs.

Conclusionary remarks emphasize the compound's potential as a lead molecule in early-stage drug development. Its unique structural features, coupled with its promising pharmacological profiles, render it a valuable addition to the arsenal of modern therapeutic agents.